Cas no 78551-49-2 ( )

• Product Name: &nbsp
• CAS No: 78551-49-2
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 984258
• PubChem ID: 437655
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-aminopropanoylamino)acetate
• AC1L945I
• AG-H-15113
• AGN-PC-00OAMH
• CTK2H9513
• D-alanylglycine methyl ester hydrochloride
• H-ala-Gly-OMe*HCl
• 78551-49-2
• SCHEMBL5641925
• AKOS009131936
• 438002-26-7
• DTXSID70331353
• FT-0772416
• HY-W034294
• CS-0084223
• Glycine, alanyl-, methyl ester (9CI)
• Methyl alanylglycinate
• DS-000468
• METHYL 2-(2-AMINOPROPANAMIDO)ACETATE
• DB-014838
•  

• Inchi： 1S/C6H12N2O3/c1-4(7)6(10)8-3-5(9)11-2/h4H,3,7H2,1-2H3,(H,8,10)
• InChI Key： SEGPJFKYVJYBFH-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NCC(=O)OC

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 196.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: -1

Experimental Properties

• Density: 1.135
• Boiling Point: 296.3°Cat760mmHg
• Flash Point: 133°C
• PSA: 81.42
• LogP: 0.51600